Cas no 357268-89-4 (N-ethyl-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-ethyl-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 357268-89-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5473689
• Update Time: 2025-06-24

N-ethyl-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-(3-methoxyphenyl)oxamide
• N-ethyl-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C11H14N2O3/c1-3-12-10(14)11(15)13-8-5-4-6-9(7-8)16-2/h4-7H,3H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key： BGCZGWIVUMCVHE-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N-ethyl-N'-(3-methoxyphenyl)ethanediamide

Introduction to N-ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 357268-89-4)

N-ethyl-N'-(3-methoxyphenyl)ethanediamide, a compound with the chemical identifier CAS No. 357268-89-4, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, featuring an ethanediamide backbone with ethyl and 3-methoxyphenyl substituents, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-ethyl-N'-(3-methoxyphenyl)ethanediamide consists of a central ethane backbone connected by two amide groups, with one end substituted with an ethyl group and the other with a 3-methoxyphenyl group. This arrangement contributes to its diverse chemical reactivity and potential interactions with biological targets. The presence of the methoxy group on the phenyl ring introduces a hydrophilic character, enhancing solubility and facilitating interactions with polar biological molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of amide derivatives due to their versatility and efficacy in modulating various biological pathways. The ethanediamide moiety, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The incorporation of an ethyl group at one end of the amide bond further enhances the compound's potential by introducing additional functional sites for interaction with biological targets.

One of the most compelling aspects of N-ethyl-N'-(3-methoxyphenyl)ethanediamide is its potential as a scaffold for developing novel therapeutic agents. Researchers have been investigating its interactions with various enzymes and receptors, particularly those implicated in metabolic disorders and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, making it a valuable candidate for further pharmacological investigation.

The 3-methoxyphenyl group in the structure of N-ethyl-N'-(3-methoxyphenyl)ethanediamide adds another layer of complexity and functionality. This aromatic ring can participate in π-stacking interactions with biological targets, enhancing binding affinity. Additionally, the methoxy group can undergo various chemical modifications, allowing for the synthesis of derivatives with tailored properties. These modifications can be strategically employed to optimize solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules like N-ethyl-N'-(3-methoxyphenyl)ethanediamide with biological targets more accurately. Molecular docking studies have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings provide a rational basis for designing analogs that could enhance therapeutic efficacy while minimizing side effects.

The synthesis of N-ethyl-N'-(3-methoxyphenyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and improving efficiency.

In conclusion, N-ethyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 357268-89-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse chemical reactivity make it an attractive scaffold for developing novel therapeutic agents. Further exploration of its pharmacological properties and synthetic modifications will undoubtedly contribute to advancements in drug discovery and development.